N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide

• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(3,4-dioxo-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl)acetamide
• InChI: InChI=1S/C20H15ClF3N5O3/c21-14-7-6-12(20(22,23)24)10-15(14)25-16(30)11-29-18(32)17(31)28-9-8-27(19(28)26-29)13-4-2-1-3-5-13/h1-7,10H,8-9,11H2,(H,25,30)
• InChI Key: GIDBIWNLAQMDFU-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=O)C(=O)N(N=C2N1C3=CC=CC=C3)CC(=O)NC4=C(C=CC(=C4)C(F)(F)F)Cl
• Molecular Formula: C20H15ClF3N5O3
• Molecular Weight: 465.8 g/mol
• CAS No.: 941976-09-6

Description

N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide is a useful research compound. Its molecular formula is C20H15ClF3N5O3 and its molecular weight is 465.82. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Routes : Several studies have focused on the synthesis of compounds similar to the one , demonstrating various routes and methodologies. For instance, Sa̧czewski, Gdaniec, and Ośmiałowski (1987) explored the synthesis of cyanines from 6-aryl-2,3-dihydro-6aH-imidazo[1.2-a]pyrido[1,2-c][1,3,5]triazin-5(6H)-ones, highlighting the chemical reactivity of related compounds (Sa̧czewski, Gdaniec, & Ośmiałowski, 1987).

• Molecular Structure Analysis : Understanding the crystal and molecular structure of similar compounds has been a key focus, with X-ray diffraction data providing insights into their chemical properties. This approach was exemplified in the study by Sa̧czewski, Gdaniec, and Ośmiałowski (1987) (Sa̧czewski, Gdaniec, & Ośmiałowski, 1987).

Potential Applications

• Antimicrobial and Antitumor Properties : Research has explored the antimicrobial and antitumor activities of compounds structurally related to N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide. For example, Riyadh, Kheder, and Asiry (2013) synthesized derivatives that showed significant biological activity (Riyadh, Kheder, & Asiry, 2013).

• Synthesis of Novel Derivatives : Studies such as those conducted by El-aal, Fattah, Osman, and Seliem (2016) have synthesized novel derivatives of imidazo[2,1-c][1,2,4]triazine, which showed high antibacterial as well as antifungal activities, suggesting a wide range of potential applications (El-aal, Fattah, Osman, & Seliem, 2016).